Cas no 24008-77-3 ((2R)-2-amino-3-(2-hydroxyphenyl)propanoic acid)

(2R)-2-amino-3-(2-hydroxyphenyl)propanoic acid Properties

Names and Identifiers

• (R)-2-Amino-3-(2-hydroxyphenyl)propanoic acid
• D-o-Tyrosine
• 2-Hydroxy-D-Phenylalanine
• D-Phe(2-OH)-OH
• D-o-Hydroxyphenylalanine
• D-Phenylalanine,2-hydroxy
• EN300-2557525
• 24008-77-3
• D-2-tyrosine
• AKOS016843201
• ZAA00877
• D-3-(2-hydroxyphenyl)alanine
• D-2-Tyr
• AM83352
• D-2-HYDROXYPHENYLALANINE
• D-o-Tyr
• SCHEMBL13537520
• AT27116
• DTXSID301020327
• (R)-2-Amino-3-(2-hydroxyphenyl)propanoicacid
• D-ortho-tyrosine
• J-015313
• (+)-o-Tyrosine
• (2R)-2-amino-3-(2-hydroxyphenyl)propanoic acid
• Q27163036
• D-Phenylalanine, 2-hydroxy-
• WRFPVMFCRNYQNR-SSDOTTSWSA-N
• D-3-(o-hydroxyphenyl)alanine
• CHEBI:91041
• DB-021205
• +Expand

• MDL： MFCD04973654
• InChIKey： WRFPVMFCRNYQNR-SSDOTTSWSA-N
• Inchi： 1S/C9H11NO3/c10-7(9(12)13)5-6-3-1-2-4-8(6)11/h1-4,7,11H,5,10H2,(H,12,13)/t7-/m1/s1
• SMILES： OC1C=CC=CC=1C[C@H](C(=O)O)N

Computed Properties

• Exact Mass: 181.07400
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 181.07389321g/mol
• Heavy Atom Count: 13
• Complexity: 184
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.8
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• LogP: 1.04690
• PSA: 83.55000
• Boiling Point: 369 °C at 760 mmHg
• Melting Point: 256°C dec.
• Vapor Pressure: No data available
• Flash Point: 177 °C
• Color/Form: Gray white solid
• Density: 1.333

(2R)-2-amino-3-(2-hydroxyphenyl)propanoic acid Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303+H313+H333
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

(2R)-2-amino-3-(2-hydroxyphenyl)propanoic acid Customs Data

• HS CODE：2922509090
• Customs Data：

  China Customs Code:

  2922509090

  Overview:

  2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides